Cas no 30762-06-2 (4-(2-Phenylethoxy)benzoic acid)

• Product Name: 4-(2-Phenylethoxy)benzoic acid
• CAS No: 30762-06-2
• Molecular Formula: C₁₅H₁₄O₃
• Molecular Weight: 242.26986
• MDL: MFCD06662497
• CID: 311196
• PubChem ID: 283540

4-(2-Phenylethoxy)benzoic acid Properties

Names and Identifiers

• 4-Phenethoxybenzoic acid
• 4-(2-PHENYLETHOXY)BENZOIC ACID
• Benzoic acid,4-(2-phenylethoxy)-
• 4-(phenethyloxy)benzoic acid
• 4-Phenaethyloxy-benzoesaeure
• 4-phenethyloxybenzenecarboxylic acid
• 4-phenethyloxybenzoic acid
• 4-phenethyloxy-benzoic acid
• AC1L5YUV
• AC1Q5US1
• AE-641
• ARONIS010175
• p-(2-phenylethoxy)benzoic acid
• p-Phenethyloxy-benzoesaeure
• SureCN4327125
• 4-(2-Phenylethoxy)-benzoic acid
• SCHEMBL4327125
• DS-5256
• NSC138401
• DTXSID10300700
• FT-0679470
• CS-0188284
• AE-641/01612035
• MFCD06662497
• A50612
• benzoic acid, 4-(2-phenylethoxy)-
• EN300-6473392
• AKOS000264105
• NSC-138401
• BB 0256794
• Z111782450
• 30762-06-2
• ALBB-009116
• STK501100
• BBL014329

• MDL： MFCD06662497
• InChIKey： FRQLEOHJRISXFC-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14O3/c16-15(17)13-6-8-14(9-7-13)18-11-10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,16,17)
• SMILES： C1=CC=C(C=C1)CCOC2=CC=C(C=C2)C(=O)O

Computed Properties

• Exact Mass: 242.09432
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 242.094
• Heavy Atom Count: 18
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53
• Refractive Index: 1.594
• Boiling Point: 423.7°Cat760mmHg
• Flash Point: 160.7°C
• Density: 1.192